Cas no 77875-71-9 (L-Glutamine, L-lysyl-L-lysylglycyl-)
77875-71-9 structure
Product Name:L-Glutamine, L-lysyl-L-lysylglycyl-
CAS No:77875-71-9
MF:C19H37N7O6
MW:459.540384054184
CID:535338
PubChem ID:9912057
Update Time:2025-04-19
L-Glutamine, L-lysyl-L-lysylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamine, L-lysyl-L-lysylglycyl-
- (2S)-5-amino-2-[[2-[[(2S)-6-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]hexanoyl]amino]acetyl]amino]-5-oxopentanoic acid
- 77875-71-9
- DTXSID10432732
-
- Inchi: 1S/C19H37N7O6/c20-9-3-1-5-12(22)17(29)26-13(6-2-4-10-21)18(30)24-11-16(28)25-14(19(31)32)7-8-15(23)27/h12-14H,1-11,20-22H2,(H2,23,27)(H,24,30)(H,25,28)(H,26,29)(H,31,32)/t12-,13-,14-/m0/s1
- InChI Key: WPTJOZBUDCWFCM-IHRRRGAJSA-N
- SMILES: O=C([C@H](CCCCN)N)N[C@H](C(NCC(N[C@H](C(=O)O)CCC(N)=O)=O)=O)CCCCN
Computed Properties
- Exact Mass: 459.28081
- Monoisotopic Mass: 459.28053193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 18
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.8
- Topological Polar Surface Area: 246Ų
Experimental Properties
- PSA: 245.75
L-Glutamine, L-lysyl-L-lysylglycyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
77875-71-9 (L-Glutamine, L-lysyl-L-lysylglycyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 14857-82-0(Gly-gly-leu)
- 13485-59-1(L-Alanyl-L-proline)
- 869-19-2(Glycyl-L-leucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 35305-74-9(N-Acetyl-L-glutamine)
- 52315-75-0(N-Lauroyl-L-lysine)
- 13115-71-4(Glycyl-glutamine)
- 2490-97-3(Aceglutamide)
- 39537-23-0(L-Alanyl-L-Glutamine)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent